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Compound of Interest

Compound Name: Europium-154

cat. No.: B1207240

An In-depth Technical Guide on the Gamma-Ray Emissions of Europium-154

Introduction to Europium-154

Europium-154 (*>*Eu) is a synthetic radioisotope of europium with a half-life of approximately
8.6 years.[1][2][3] It is of significant interest to researchers and scientists, particularly in the field
of nuclear physics and gamma-ray spectroscopy, due to its complex decay scheme and
emission of multiple gamma rays over a wide energy range (from approximately 0.12 MeV to
1.6 MeV).[4][5] These characteristics make *>*Eu a valuable reference source for the

calibration of gamma-ray detectors, such as High-Purity Germanium (HPGe) detectors.[4][5]
134Eu is typically produced through neutron irradiation of natural europium in research reactors,
where thermal neutrons interact with stable *>3Eu nuclei.[4][5]

Decay Characteristics

154Eu decays through two primary modes:

e Beta (37) Decay: The predominant decay mode (99.982% branch ratio) is beta decay to
Gadolinium-154 (*>4Gd).[1][3][6][7]

e Electron Capture (EC): A minor fraction (0.018% branch ratio) decays via electron capture to
Samarium-154 (>4Sm).[1][3][6]

In both cases, the decay proceeds to various excited states of the daughter nuclei, which then
de-excite by emitting gamma rays. Transitions to the ground states of 1>4Gd and >*Sm have
not been observed.[6]
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Simplified Decay Scheme of Europium-154
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Experimental Workflow for 1>4Eu Gamma Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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